Cas no 1011464-42-8 (Ethyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate)

• Product Name: Ethyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
• CAS No: 1011464-42-8
• MF: C₁₁H₁₅ClN₂O₂
• MW: 242.702001810074
• MDL: MFCD11047089
• CID: 2108810
• PubChem ID: 24903912
• Update Time: 2024-11-06

Ethyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate
• ethyl 2-(tert-butyl)-4-chloropyrimidine-5-carboxylate
• FSRHHSJEGYXWMX-UHFFFAOYSA-N
• A1-21036
• ethyl2-(tert-butyl)-4-chloropyrimidine-5-carboxylate
• Ethyl 2-(t-butyl)-4-chloropyrimidine-5-carboxylate
• 1011464-42-8
• MFCD11047089
• DA-34248
• SCHEMBL573798
• SY272627
• Ethyl 2-tert-butyl-4-chloropyrimidine-5-carboxylate

• MDL： MFCD11047089
• Inchi： 1S/C11H15ClN2O2/c1-5-16-9(15)7-6-13-10(11(2,3)4)14-8(7)12/h6H,5H2,1-4H3
• InChI Key： FSRHHSJEGYXWMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 242.0822054g/mol
• Monoisotopic Mass: 242.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 3.1